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The table below summarizes the key identified and predicted properties for N-Nonanoylglycine-d2. Please
note that values marked as "Predicted" are derived from computational models and not experimental

measurement [1] [2].

Property Value Type | Source
Molecular Formula C11H19D2NOs3 Defined [1]
Molecular Weight 217.3 g/mol Defined [1]

CAS Number 3008541-78-1 Defined [1]

Chemical Description Deuterated labeled N-Nonanoylglycine GLPBIO [1]

Storage Condition -20°C GLPBIO [1]

Water Solubility Not Available Experimental Data [2]
log P (Partition Coefficient) Not Available Experimental Data [2]

For the non-deuterated form (N-Nonanoylglycine, C11H21NO3), predicted properties include a water
solubility of 0.46 g/L and a logP of 2.58 [2]. Use these values with caution as deuterium substitution can

subtly alter a compound's physicochemical properties.
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Experimental Workflow for Solubility Determination

Since experimental solubility data is not available, you would need to determine it empirically. The

following workflow outlines a general protocol for measuring solubility, which you can adapt for N-

Nonanoylglycine-d2.
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This diagram outlines the key steps in an experimental workflow for determining compound solubility.
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Detailed Protocol for Key Steps

e Prepare Stock Solution

o Method: Due to its predicted low water solubility, prepare a concentrated stock solution in a
solvent like DMSO. GLPBIO suggests that for this compound, "Sample solution is provided at
25 pL, 10mM," indicating a common starting point [1].

o Handling Note: They also recommend that "to improve solubility, please warm the tube to 37°C
and then shake it in an ultrasonic bath for a while" [1].

e Measure Solution & Identify Saturation

o Techniques: Use methods like UV-Vis spectroscopy to track concentration changes or HPLC
for precise quantification. Visually inspect for precipitate formation after successive dilutions.

o Saturation Point: The point at which the solute concentration no longer increases upon adding
more solid, or precipitate is consistently observed, is the saturation point.

¢ Calculate Solubility

o Once the saturation concentration is determined, solubility can be calculated and reported in
standard units such as mg/mL, molarity (M), or pg/mL.

Important Considerations for Researchers

When working with specialized compounds like N-Nonanoylglycine-d2, please keep the following in mind:

¢ Use Predicted Data with Caution: Computational predictions are valuable for guidance but are not a
substitute for experimental data, especially for deuterated compounds where isotopic effects can play
arole [2].

e Consult Official Sources: For the most precise handling and storage information, always refer to the
manufacturer's provided documentation, such as the Material Safety Data Sheet (MSDS) or
Certificate of Analysis (COA) [1].

o Experimental Reproducibility: The stability of deuterated compounds can be influenced by storage
conditions and solvent choice. Adhere to the recommended storage condition of -20°C and document
all experimental parameters meticulously [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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